N-{2-[2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-N'-(2-methoxyphenyl)ethanediamide

• IUPAC Name: N-[2-[2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]-N'-(2-methoxyphenyl)oxamide
• InChI: InChI=1S/C21H20FN3O3S/c1-13-18(29-21(24-13)14-6-5-7-15(22)12-14)10-11-23-19(26)20(27)25-16-8-3-4-9-17(16)28-2/h3-9,12H,10-11H2,1-2H3,(H,23,26)(H,25,27)
• InChI Key: NDQFZJIOJTUYSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC(=CC=C2)F)CCNC(=O)C(=O)NC3=CC=CC=C3OC
• Molecular Formula: C21H20FN3O3S
• Molecular Weight: 413.5 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its solubility, melting point, and reactivity, are determined by its molecular structure. For the similar compound “3-(4-FLUOROPHENYL)-N-(2-(4-METHOXYPHENYL)ETHYL)-2-PROPENAMIDE”, it has a molecular weight of 299.348.

Scientific Research Applications

Structural and Conformational Analysis

• Structural Analysis : Research on compounds structurally similar to N-{2-[2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-N'-(2-methoxyphenyl)ethanediamide includes studies on the geometric parameters, conformation, and intramolecular interactions of related molecules. For example, the study of two N-substituted 3,5-diphenyl-2-pyrazoline-1-thiocarboxamides revealed insights into the conformation and intramolecular hydrogen bonding patterns of similar compounds (Köysal et al., 2005).

Photophysical Properties

• Electrochromic and Fluorescent Properties : Compounds with structures related to the query compound have been studied for their photophysical properties, including fluorescence and electrochromic behavior. For instance, research on thiazole-conjugated pyridinium complex has provided insights into solvent-sensitive charge-transfer absorption behaviors and dual-emissive fluorescent properties (Li et al., 2009).

Synthesis and Applications in Cancer Research

• Anticancer Potential : Several studies have investigated the synthesis and potential anticancer applications of thiazole derivatives. For example, research on the microwave-assisted synthesis of thiazolyl(hydrazonoethyl)thiazoles has explored their potential as anti-breast cancer agents (Mahmoud et al., 2021).

Antimicrobial Activity

• Antimicrobial and Antifungal Effects : Research has also been conducted on the antimicrobial and antifungal activities of compounds structurally related to the query molecule. For instance, studies on substituted 6-fluorobenzo[d]thiazole amides have explored their potential in combating various bacterial and fungal strains (Pejchal et al., 2015).